Cas no 1864692-86-3 ([1-(Ethanesulfonyl)azepan-3-yl]methanamine)

• Product Name: [1-(Ethanesulfonyl)azepan-3-yl]methanamine
• CAS No: 1864692-86-3
• MF: C₉H₂₀N₂O₂S
• MW: 220.332301139832
• CID: 5912439
• PubChem ID: 130577984
• Update Time: 2025-06-25

[1-(Ethanesulfonyl)azepan-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• 1864692-86-3
• [1-(ethanesulfonyl)azepan-3-yl]methanamine
• EN300-765353
• [1-(Ethanesulfonyl)azepan-3-yl]methanamine

• Inchi： 1S/C9H20N2O2S/c1-2-14(12,13)11-6-4-3-5-9(7-10)8-11/h9H,2-8,10H2,1H3
• InChI Key： BIVLGHHJIDNLIB-UHFFFAOYSA-N
• SMILES： S(CC)(N1CCCCC(CN)C1)(=O)=O

Computed Properties

• Exact Mass: 220.12454906g/mol
• Monoisotopic Mass: 220.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 71.8Ų

Additional information on [1-(Ethanesulfonyl)azepan-3-yl]methanamine

Introduction to [1-(Ethanesulfonyl)azepan-3-yl]methanamine (CAS No. 1864692-86-3)

[1-(Ethanesulfonyl)azepan-3-yl]methanamine, also known by its CAS registry number CAS No. 1864692-86-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of azepane derivatives, which have gained attention due to their potential applications in drug design and development. The structure of this molecule incorporates an azepane ring, a seven-membered saturated ring, substituted with an ethanesulfonyl group at the 3-position and a methanamine moiety at the 1-position. This unique combination of functional groups contributes to its intriguing chemical properties and biological activity.

The synthesis of [1-(Ethanesulfonyl)azepan-3-yl]methanamine involves a series of well-established organic reactions, including nucleophilic substitution, alkylation, and ring-closing processes. The ethanesulfonyl group, which is a sulfonamide derivative, plays a crucial role in modulating the physicochemical properties of the molecule, such as solubility and lipophilicity. These properties are essential for determining the compound's bioavailability and pharmacokinetic profile.

Recent studies have highlighted the potential of azepane-based compounds as scaffolds for drug discovery. For instance, research has shown that these compounds can exhibit modulatory effects on various cellular pathways, making them promising candidates for treating diseases such as cancer, inflammation, and neurodegenerative disorders. The methanamine group in this compound further enhances its ability to interact with biological targets, such as enzymes and receptors.

In terms of biological activity, [1-(Ethanesulfonyl)azepan-3-yl]methanamine has demonstrated potent inhibitory effects on certain kinase enzymes, which are key players in signaling pathways involved in cell proliferation and survival. This makes it a valuable tool for exploring therapeutic interventions in oncology and other related fields. Additionally, its sulfonamide group contributes to hydrogen bonding capabilities, which are critical for binding to protein targets.

The development of novel synthetic routes for this compound has also been a focus of recent research efforts. Scientists have explored various strategies to optimize the synthesis process, including the use of microwave-assisted reactions and catalytic methods. These advancements not only improve the efficiency of production but also pave the way for large-scale manufacturing if the compound progresses to clinical trials.

From an environmental perspective, understanding the degradation pathways and ecological impact of CAS No. 1864692-86-3 is crucial for ensuring sustainable practices in chemical manufacturing. Studies have shown that this compound undergoes biodegradation under specific conditions, reducing its environmental footprint over time.

In conclusion, [1-(Ethanesulfonyl)azepan-3-yl]methanamine (CAS No. 1864692-86-3) represents a compelling example of how structural diversity in organic compounds can lead to innovative solutions in drug discovery and development. With ongoing research into its synthesis, biological activity, and environmental impact, this compound holds great promise for advancing medical science and addressing unmet therapeutic needs.